Cas no 267-66-3 (Benzo[1,2-d:5,4-d']diisothiazole)

Benzo[1,2-d:5,4-d']diisothiazole structure
267-66-3 structure
Product Name:Benzo[1,2-d:5,4-d']diisothiazole
CAS No:267-66-3
MF:C8H4N2S2
MW:192.260758399963
CID:3926059
PubChem ID:12394135
Update Time:2025-04-22

Benzo[1,2-d:5,4-d']diisothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-d:5,4-d']diisothiazole
    • Benzo[1,2-d:5,4-d']diisothiazole (8CI,9CI)
    • 267-66-3
    • Benzo(1,2-d:5,4-d')diisothiazole
    • DTXSID101301129
    • Benzo[1,2-d:5,4-da(2)]diisothiazole
    • Inchi: 1S/C8H4N2S2/c1-5-3-9-11-7(5)2-8-6(1)4-10-12-8/h1-4H
    • InChI Key: IUGVDEFUBPLLGO-UHFFFAOYSA-N
    • SMILES: S1C2=CC3SN=CC=3C=C2C=N1

Computed Properties

  • Exact Mass: 191.98159048Da
  • Monoisotopic Mass: 191.98159048Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 82.3Ų
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